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Compound of Interest

Compound Name: EN523

Cat. No.: B2471181 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, storage, and handling of stock

solutions of EN523, a covalent ligand that targets a non-catalytic allosteric cysteine (C23) in the

K48-ubiquitin-specific deubiquitinase OTUB1.[1][2][3] Accurate preparation of stock solutions is

critical for ensuring the reproducibility and reliability of experimental results.

Introduction
EN523 is a small molecule utilized in research to modulate the function of OTUB1.[1][2][3] For

most in vitro and in vivo applications, EN523 is first dissolved in an organic solvent, typically

dimethyl sulfoxide (DMSO), to create a concentrated stock solution. This stock solution is then

further diluted in aqueous buffers or cell culture media to the desired final concentration for

experiments. The high solubility of EN523 in DMSO allows for the preparation of high-

concentration stock solutions, minimizing the amount of organic solvent introduced into the final

experimental system.[1][2]

Quantitative Data Summary
The following table summarizes the key quantitative information for EN523 and its solutions in

DMSO.
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Parameter Value Reference

Molecular Weight 234.25 g/mol [1]

Appearance White solid [1]

Solubility in DMSO ≥ 25 mg/mL (106.72 mM) [1]

Recommended Stock

Concentration
10 mM - 100 mM [1][2][4]

Storage of Powder -20°C for up to 3 years [1]

Storage of Stock Solution in

DMSO

-80°C for up to 1 year; -20°C

for up to 1 month (protect from

light)

[1][2]

Experimental Protocol: Preparation of a 10 mM
EN523 Stock Solution in DMSO
This protocol describes the preparation of 1 mL of a 10 mM stock solution of EN523 in DMSO.

Materials
EN523 powder (CAS No. 2094893-05-5)[1]

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Pipettors and sterile pipette tips

Vortex mixer

Sonicator (optional, but recommended)[1]

Procedure
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Preparation: Bring the EN523 powder and DMSO to room temperature before opening to

prevent condensation.

Weighing: Accurately weigh out 2.34 mg of EN523 powder and transfer it to a sterile

microcentrifuge tube or vial.

Dissolution: Add 1 mL of anhydrous DMSO to the tube containing the EN523 powder.

Mixing: Vortex the solution for 1-2 minutes to facilitate dissolution.

Sonication (Recommended): If the compound does not fully dissolve, sonicate the solution in

a water bath for 10-15 minutes.[1] Visually inspect the solution to ensure there are no visible

particles.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Storage: Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-

term storage (up to 1 month).[1][2] Protect from light.[2]

Application Notes and Best Practices
Hygroscopicity of DMSO: DMSO is hygroscopic and will readily absorb water from the

atmosphere. The presence of water can affect the solubility of compounds. It is

recommended to use anhydrous DMSO and to handle it in a low-humidity environment.

Sterility for Cell Culture: For cell-based assays, prepare the stock solution under sterile

conditions in a laminar flow hood. Use sterile tubes and filtered pipette tips. While DMSO is

generally considered to be sterile, it can be filter-sterilized through a 0.22 µm PTFE syringe

filter if necessary.

Dilution in Aqueous Solutions: When diluting the DMSO stock solution into aqueous buffers

or media, add the stock solution to the aqueous solution while vortexing to prevent

precipitation of the compound.

Final DMSO Concentration: For cell-based experiments, the final concentration of DMSO

should typically be kept below 0.5% to avoid solvent-induced toxicity.[5] For in vivo studies,
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the final DMSO concentration should be as low as possible.[5]

Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles of the stock solution, as this can

lead to degradation of the compound. Aliquoting into single-use volumes is highly

recommended.[5]
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EN523 Stock Solution Preparation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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